Perfluoromethyladamantane
Overview
Description
Perfluoro-1-methyladamantane is a fluorocarbon and a member of adamantanes. It derives from a 1-methyladamantane.
Scientific Research Applications
Environmental Impact and Presence
Polyfluorinated compounds (PFCs), including perfluoromethyladamantane, have raised interest and concern due to their ubiquity in the environment and potential toxicity. Research focuses on their distribution and human exposure routes, as they are found in the blood of animals and humans worldwide (Lindstrom, Strynar, & Libelo, 2011). Another review emphasizes the persistence of PFCs like perfluoromethyladamantane, noting the limited knowledge on their hazards and current uses (Ritscher et al., 2018).
Material Science and Chemistry
Perfluorinated sulfonic-acid (PFSA) membranes, related to compounds like perfluoromethyladamantane, have been summarized in a review highlighting their role in emerging technologies. They present unique challenges and opportunities in electrochemistry and polymer physics (Kusoglu & Weber, 2017).
Biomedical Imaging
A study presents Peroxyfluor-1 (PF1), a novel optical probe for imaging hydrogen peroxide in living cells, demonstrating potential biomedical imaging applications for perfluorinated compounds (Chang et al., 2004).
Environmental Degradation and Toxicity
The environmental biodegradability of polyfluoroalkyl chemicals, including perfluoromethyladamantane, has been reviewed, focusing on their degradation pathways and potential toxic profiles (Liu & Mejia Avendaño, 2013).
Implications in Organ Preservation
Research into perfluorocarbons (PFCs) for organ preservation has shown their potential due to their high oxygen-dissolving capacity. The research suggests the need for further evidence to establish their application in this field (Hosgood & Nicholson, 2010).
Drug Encapsulation
A study on drug encapsulation using perfluorated hydrocarbons, related to perfluoromethyladamantane, has been conducted. This method could be useful for preparing multi-functional capsules for medical and pharmaceutical applications (Chang, Stride, & Edirisinghe, 2009).
Endocrine Disruption Potential
A study investigating perfluorinated compounds (PFCs) highlighted their potential to disrupt endocrine functions, affecting estrogen and androgen receptor functions and aromatase enzyme activity (Kjeldsen & Bonefeld‐Jørgensen, 2013).
properties
CAS RN |
60096-00-6 |
|---|---|
Product Name |
Perfluoromethyladamantane |
Molecular Formula |
C11F18 |
Molecular Weight |
474.09 g/mol |
IUPAC Name |
1,2,2,3,4,4,5,6,6,8,8,9,9,10,10-pentadecafluoro-7-(trifluoromethyl)adamantane |
InChI |
InChI=1S/C11F18/c12-2-5(15,16)1(11(27,28)29)6(17,18)3(13,8(2,21)22)10(25,26)4(14,7(1,19)20)9(2,23)24 |
InChI Key |
WKHMXCIUCCIPOU-UHFFFAOYSA-N |
SMILES |
C12(C(C3(C(C(C1(F)F)(C(C(C2(F)F)(C3(F)F)F)(F)F)F)(F)F)F)(F)F)C(F)(F)F |
Canonical SMILES |
C12(C(C3(C(C(C1(F)F)(C(C(C2(F)F)(C3(F)F)F)(F)F)F)(F)F)F)(F)F)C(F)(F)F |
Other CAS RN |
60096-00-6 |
synonyms |
F-MA perfluoromethyladamantane |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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